molecular formula C14H20F2O B8343016 1-(2,3-Difluorophenyl)-octan-2-ol

1-(2,3-Difluorophenyl)-octan-2-ol

Cat. No.: B8343016
M. Wt: 242.30 g/mol
InChI Key: QWZUZQCNPQBTSR-UHFFFAOYSA-N
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Description

1-(2,3-Difluorophenyl)-octan-2-ol is a useful research compound. Its molecular formula is C14H20F2O and its molecular weight is 242.30 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C14H20F2O

Molecular Weight

242.30 g/mol

IUPAC Name

1-(2,3-difluorophenyl)octan-2-ol

InChI

InChI=1S/C14H20F2O/c1-2-3-4-5-8-12(17)10-11-7-6-9-13(15)14(11)16/h6-7,9,12,17H,2-5,8,10H2,1H3

InChI Key

QWZUZQCNPQBTSR-UHFFFAOYSA-N

Canonical SMILES

CCCCCCC(CC1=C(C(=CC=C1)F)F)O

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a stirred solution of 1,2-difluorobenzene 1 (20.0 g, 0.175 mol) in dry THF (300 ml) was added dropwise a solution of 2.5 M n-butyllithium (68 ml, 0.17 mol) at −70° C. under dry nitrogen. The addition rate was such that the temperature did not rise above −60° C. After the addition was completed the reaction was stirred at −70° C. for 2 h. 1,2-Epoxyoctane (21.6 g, 0.169 mol) was added slowly followed by the dropwise addition of boron trifluoride etherate (21 ml, 0.17 mol). The mixture was allowed to warm to room temperature overnight, acidified with 10% hydrochloric acid and extracted into ether. The combined extracts were washed with sat. aqueous sodium chloride and evaporated to give a viscous liquid. Kugelrohr distillation (130° C., 0.15 mm Hg) yielded 1-(2,3-difluorophenyl)-octan-2-ol (30.8 g, 74%) which crystallised on standing; Vmax 3370 br (OH), 2950, 2920, 2850, 1620, 1590, 1480 s, 1280, 1205, 1070 br, 825, 775, and 730 cm−1, δH 0.88 (3 H, t, Me), 1.23-1.40 (10H, m, CH2), 1.40-1.58 (4 H, m overlapping br s, CH2CHOH and OH), 2.72 (1 H, ddd, J16, 8 and 2 Hz, ArCH2), 2.91 (1 H, ddd, J16, 6, and 2 Hz, ArCH2), 3.86 (1 H, m, CHOH), and 6.94-7.09 (3 H, m, ArH); m/z 242 (M+), 225, 198, 157, 139, 128, and 97.
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